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Introduction

1,4-Cyclohexanedione (CAS No. 637-88-7), a cyclic diketone, is a pivotal intermediate in
organic synthesis, finding applications in the preparation of pharmaceuticals, agrochemicals,
and specialty polymers. Its symmetric structure, featuring two carbonyl groups at positions 1
and 4 of a cyclohexane ring, dictates its chemical reactivity and physical properties. A thorough
understanding of its thermodynamic characteristics is crucial for process optimization, reaction
modeling, and ensuring safety in its handling and application. This technical guide provides a
comprehensive overview of the key thermodynamic properties of 1,4-cyclohexanedione,
detailed experimental methodologies for their determination, and a summary of relevant data.

Core Thermodynamic Data

The thermodynamic properties of 1,4-cyclohexanedione have been determined through
various experimental and computational methods. The following tables summarize the key
guantitative data available in the literature.

Table 1: Physical and Molar Properties
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Property Value Unit Reference(s)

Molecular Formula CeHsO2 - [1]

Molar Mass 112.13 g-mol—1t [2]
White to slightly

Appearance ] ) -
yellow crystalline solid

Melting Point 77-785 °C [2]

- , 130 - 133 (at 20

Boiling Point °C [2]
mmHg)

Density 1.127 g-cm—3

Property Value

Unit Reference(s)

Standard Molar
Enthalpy of Formation  -407.6 +1.0
(solid, AfH°solid)

kJ-mol—1 [3]

Standard Molar
Enthalpy of

py- ) -3096.8 + 0.6
Combustion (solid,

AcH°’solid)

kJ-mol—t [3]

Molar Heat of
o 46.3
Vaporization (AvapH)

kJ-mol—1

Standard Molar
Enthalpy of 75.0+1.0
Sublimation (AsubH®)

kJ-mol—1 [3]

Molar Enthalpy of
Fusion (AfusH)

11.26

kJ-mol—1 [3]

Molar Entropy of
Fusion (AfusS)

19.09

J-mol-1.K-1 [3]
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Table 3: Other Thermodynamic and Physical Properties

. Temperature
Property Value Unit C) Reference(s)
Vapor Pressure 0.081 mmHg 25
Constant
Pressure Heat
161.4 J-mol~1.-K~1 26.85 [3]

Capacity (solid,
Cp,solid)

Experimental Protocols

The determination of the thermodynamic properties of 1,4-cyclohexanedione relies on
established experimental techniques. Below are detailed methodologies for key experiments.

Synthesis of 1,4-Cyclohexanedione

1,4-Cyclohexanedione can be synthesized from the self-condensation of diethyl succinate.[4]
Part A: Synthesis of 2,5-Dicarbethoxy-1,4-cyclohexanedione

o Preparation of Sodium Ethoxide: In a 3-liter, three-necked, round-bottomed flask equipped
with a reflux condenser, add 900 ml of absolute ethanol. Gradually add 92 g of sodium in
small pieces. Heat the mixture under reflux for 3-4 hours to complete the reaction.

» Condensation Reaction: To the hot sodium ethoxide solution, add 348.4 g of diethyl
succinate in one portion. An exothermic reaction will occur. Heat the mixture under reflux for
24 hours. A precipitate will form almost immediately.

« |solation and Purification: After 24 hours, remove the ethanol under reduced pressure. To the
warm residue, add 2 liters of 2N sulfuric acid and stir vigorously for 3-4 hours. Collect the
solid product by suction filtration and wash it with water. The air-dried product is
recrystallized from hot ethyl acetate to yield 2,5-dicarbethoxy-1,4-cyclohexanedione.

Part B: Hydrolysis and Decarboxylation to 1,4-Cyclohexanedione
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e Hydrolysis: Place 170 g of purified 2,5-dicarbethoxy-1,4-cyclohexanedione and 170 ml of
water in a glass liner of a steel pressure vessel. Seal the vessel and heat it to 185-195 °C
for 10-15 minutes.

o Workup and Distillation: Cool the reaction vessel in an ice-water bath and carefully release
the pressure. Transfer the resulting liquid to a distillation flask. Remove most of the water
and ethanol under reduced pressure.

« Purification: Distill the residue under reduced pressure (130-133 °C at 20 mmHg) to obtain
1,4-cyclohexanedione, which solidifies upon cooling.[4] The product can be further purified
by recrystallization from carbon tetrachloride.[4]
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Synthesis of 1,4-Cyclohexanedione
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Part B: Synthesis of 1,4-Cyclohexanedione
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Knudsen Effusion Method Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thermodynamic Properties of 1,4-Cyclohexanedione:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043130#thermodynamic-properties-of-1-4-
cyclohexanedione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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